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Introduction: The Story Sediments Tell

Sediment transport is a fundamental process shaping the Earth's surface, influencing
everything from landscape evolution and soil formation to the filing of sedimentary basins.
Understanding the rates and pathways of sediment movement is crucial for a wide range of
geological and environmental assessments. Aluminum-26 (2°Al), a rare radioactive isotope,
serves as a powerful tracer for elucidating the history of sediment particles, offering insights
into their origin, transport dynamics, and burial history.

Produced by the interaction of cosmic rays with minerals at or near the Earth's surface, the
concentration of 26Al in sediments provides a "clock" that records the duration of surface
exposure and subsequent burial.[1][2] This application note provides a comprehensive
overview and detailed protocols for utilizing 2°Al in sediment transport studies.

Principle of Aluminum-26 as a Sediment Tracer

Cosmic rays, high-energy particles from space, bombard the Earth's surface, inducing nuclear
reactions in minerals. In quartz (SiOz2), a common component of sediments, these reactions
produce in-situ cosmogenic nuclides, including Aluminum-26 (2°Al) and Beryllium-10 (1°Be).[3]
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[4] The production rate of these nuclides is highest at the surface and decreases exponentially
with depth.

When sediment is eroded from bedrock and transported, it carries this cosmogenic nuclide
signature. If the sediment is subsequently buried, for instance in a river terrace or on the ocean
floor, it is shielded from cosmic rays, and the production of 26Al ceases. The concentration of
26A\| then begins to decrease due to radioactive decay.[3][5]

The utility of 26Al is significantly enhanced when used in conjunction with another cosmogenic
nuclide, 1°Be.[2][3][4] Because 2°Al and 1°Be are produced in quartz at a relatively constant
ratio but have different half-lives, the change in their ratio over time can be used to determine
the duration of sediment burial.[1][3][4] A lower 26Al/*°Be ratio in a buried sediment sample
compared to the surface production ratio indicates a longer period of burial.[1]

Quantitative Data for Aluminum-26 and Beryllium-10

For effective experimental design and data interpretation, a clear understanding of the key
quantitative parameters of 2°Al and 1°Be is essential.

Parameter Aluminum-26 (6Al)  Beryllium-10 (*°Be) Reference
Half-life 717,000 years 1,387,000 years [41[6]
Decay Constant (A) 9.67 x10 7 yr1t 5.00x 107 yr—t [7]

Primary Production Cosmic ray spallation Cosmic ray spallation ]
Mechanism of Silicon of Oxygen

Surface Production

~6.75 Ratio 4][8
Ratio (2°Al/1°Be) ( ) L41iE]
Typical

) ) 108 to 10° atoms/g 104 to 10° atoms/g
Concentrations in [9]
. _ quartz quartz

Fluvial Sediments
Measurement Accelerator Mass Accelerator Mass 0][11]
Technique Spectrometry (AMS) Spectrometry (AMS)

Applications in Sediment Transport Studies

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://pubs.usgs.gov/publication/70029102
https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cryospheric-geomorphology-dating-glacial-landforms/cosmogenic-nuclide-dating-cryospheric-geomorphology/burial-dating/
https://pubs.geoscienceworld.org/gsa/books/edited-volume/570/chapter/3803099/A-review-of-burial-dating-methods-using-26Al-and
https://pubs.usgs.gov/publication/70029102
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://www2.oberlin.edu/faculty/aschmidt/papers/Bierman%20et%20al%202021.pdf
https://pubs.usgs.gov/publication/70029102
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://www2.oberlin.edu/faculty/aschmidt/papers/Bierman%20et%20al%202021.pdf
https://www.benchchem.com/product/b1230959?utm_src=pdf-body
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://en.wikipedia.org/wiki/Aluminium-26
https://hess.ess.washington.edu/math/docs/al_be_stable/al_be_calc_paper_v2.pdf
https://en.wikipedia.org/wiki/Aluminium-26
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://gchron.copernicus.org/articles/7/213/2025/
https://www.uvm.edu/cosmolab/people/cavnar/Cavnar_final_thesis.docx.pdf
https://www.researchgate.net/publication/363840722_Preparation_of_new_10Be_and_26Al_AMS_standard_reference_materials?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbH19
https://pubmed.ncbi.nlm.nih.gov/11709214/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The unique properties of 26Al, particularly when paired with 1°Be, allow for a range of
applications in sediment transport research:

» Burial Dating: Determining the age of buried sediment deposits such as river terraces, cave
sediments, and glacial deposits.[2][3][5] This is crucial for reconstructing past landscapes
and understanding the timing of geological events.

o Erosion Rate Calculation: The concentration of cosmogenic nuclides in bedrock and detrital
sediment reflects the long-term average rate of surface erosion.[1] Higher concentrations
imply lower erosion rates and longer surface residence times.

o Sediment Source Tracing: While not a direct tracer of provenance in the traditional sense,
discrepancies in 2°Al and 1°Be concentrations can help differentiate between sediments with
different exposure and burial histories, providing clues about their journey from source to
sink.

« |dentifying Sediment Storage and Remobilization: A key challenge in sedimentology is
understanding temporary storage of sediment during its transit through a catchment. The
26A\1/1°Be ratio can reveal if sediments have been stored for significant periods (e.g., in
floodplains or terraces) before being re-eroded and transported further.[8]

Experimental Protocols

The successful application of 2°Al as a sediment tracer relies on meticulous sample collection,
preparation, and analysis. The following protocols provide a generalized workflow.

Protocol 1: Field Sampling of Sediments

Objective: To collect representative sediment samples for cosmogenic nuclide analysis.
Materials:

e GPS device

e Shovel, trowel, or hand auger

o Sample bags (heavy-duty, labeled)
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e Field notebook and camera
o Topographic maps and geological maps of the study area
Procedure:

» Site Selection: Identify sampling locations based on the research question. For basin-wide
erosion rates, collect sand from the active channel of a well-mixed river. For burial dating,
target specific sedimentary deposits (e.g., a distinct layer in a river terrace).

o Sample Collection:

o For modern fluvial sediments, collect several kilograms of sand and fine gravel from the
active river channel, ideally from multiple locations along a sandbar to ensure a
representative sample.

o For buried deposits, excavate a clean face and sample the target layer, avoiding
contamination from overlying material.

o Documentation: Record the precise GPS coordinates, elevation, and a detailed description
of the sampling site, including the geomorphic context. Photograph the sampling location
and the collected sample.

o Sample Handling: Place the sample in a clearly labeled, durable bag. Note the sample ID,
date, location, and any other relevant information in the field notebook and on the sample
bag.

Protocol 2: Quartz Separation and Purification

Objective: To isolate pure quartz from the bulk sediment sample and prepare it for chemical
processing.

Materials:
e Sieves (e.g., 250 pm and 1 mm)

e Heavy liquids (e.g., LST, SPT) and separation funnels
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Frantz Magnetic Separator
Beakers, flasks, and other standard laboratory glassware
Hydrofluoric acid (HF), Nitric acid (HNOs), Hydrochloric acid (HCI)

Fume hood and appropriate personal protective equipment (PPE)

Procedure:

Sieving: Sieve the dried bulk sample to the desired grain size fraction (typically 250-850 pum).

Heavy Mineral Separation: Use heavy liquids to separate denser minerals from the lighter
guartz fraction.

Magnetic Separation: Pass the sample through a magnetic separator to remove magnetic
minerals.

Acid Etching:

o Perform a series of etches with dilute HF in an ultrasonic bath to remove non-quartz
minerals and any meteoric 1°Be that may be present on the grain surfaces.

o Atypical procedure involves multiple short etches with a mixture of HF and HNO:s.

Purity Check: After etching, inspect the quartz grains under a microscope to ensure purity. If
necessary, repeat the separation and etching steps.

Dissolution: Dissolve the purified quartz in concentrated HF after adding a known amount of
°Be carrier.

Protocol 3: Chemical Separation of Al and Be

Objective: To separate aluminum and beryllium from the dissolved quartz solution for AMS

target preparation.[12]

Materials:

lon-exchange chromatography columns
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» Cation and anion exchange resins

e Acids and bases for eluting the columns (e.g., HCI, HNO3)
e Centrifuge

Procedure:

e Initial Precipitation: Precipitate Be and Al hydroxides from the dissolved quartz solution by
adjusting the pH.

» lon-Exchange Chromatography:

o Dissolve the hydroxide precipitate in acid and load it onto an anion-exchange column to
separate Fe.

o The eluent containing Be and Al is then passed through a cation-exchange column.

o Selectively elute Be and Al from the cation-exchange column using different acid
concentrations.

» Final Precipitation: Precipitate Be and Al as hydroxides from their respective purified
fractions.

o Oxide Conversion: Calcine the hydroxides at high temperature (e.g., 900°C) to convert them
to BeO and Al20s.

Protocol 4: Accelerator Mass Spectrometry (AMS)
Measurement

Objective: To measure the 2°Al/2’Al and 1°Be/°Be ratios in the prepared samples.
Procedure:

o Target Preparation: Mix the purified Alz203 and BeO with a binder (e.g., Nb or Ag powder) and
press the mixture into a target holder.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» AMS Analysis: The targets are loaded into the ion source of the accelerator mass
spectrometer. The AMS separates the rare isotopes (2°Al, 1°Be) from the stable isotopes
(2’Al, °Be) and other interfering isobars, allowing for precise measurement of the isotopic
ratios.[11]

o Data Normalization: The measured ratios are normalized to internationally recognized
standards to ensure accuracy and comparability of the data.[10][13][14]

Data Interpretation and Visualization

The interpretation of 26Al and 1°Be data requires specialized models that account for factors
such as cosmic ray scaling with latitude and altitude, sample thickness, and rock density.
Several online calculators are available for these calculations.[13][15]

Logical Workflow for Sediment Transport Studies using
26A|
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Caption: Workflow for sediment transport studies using cosmogenic 2°Al.

Conceptual Diagram of 26Al Production and Decay in
Sediments
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Caption: Conceptual cycle of 26Al production, transport, burial, and decay.
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Conclusion

Aluminum-26, in concert with Beryllium-10, provides a robust tool for quantitative analysis of
sediment transport dynamics over geological timescales. The ability to determine sediment
burial ages and long-term erosion rates offers invaluable data for a wide array of research in
the earth sciences. While the analytical procedures are complex and require specialized
facilities, the insights gained from 26Al studies can significantly advance our understanding of
how landscapes evolve and respond to climatic and tectonic forces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling Sediment Journeys: Aluminum-26 as a
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[https://www.benchchem.com/product/b1230959#aluminum-26-as-a-tracer-for-sediment-
transport-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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